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Compound of Interest

Compound Name: Mps1-IN-1

Cat. No.: B1663578 Get Quote

Essential Safety and Handling Guide for Mps1-
IN-1
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the monopolar spindle 1 (Mps1) kinase inhibitor, Mps1-IN-1. The

following procedural guidance is based on available safety data for similar compounds and

general laboratory best practices.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Mps1-IN-1 and its dihydrochloride

salt is provided below.
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Property Mps1-IN-1 Mps1-IN-1 dihydrochloride

Molecular Formula C₂₈H₃₃N₅O₄S C₂₈H₃₃N₅O₄S · 2HCl

Molecular Weight 535.66 g/mol 608.58 g/mol

Appearance Solid No data available

Solubility DMSO: ≥ 39 mg/mL
Water: 100 mM, DMSO: 100

mM

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
Desiccate at room temperature

Storage (In Solvent)
-80°C for 2 years, -20°C for 1

year
No data available

Personal Protective Equipment (PPE)
When handling Mps1-IN-1, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Skin and Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

dust is generated.

Prevents inhalation of dust or

aerosols.
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Adherence to proper operational and disposal procedures is critical for maintaining a safe

laboratory environment.

Handling and Storage
Engineering Controls: Handle Mps1-IN-1 in a well-ventilated area, preferably in a chemical

fume hood, to minimize inhalation exposure.

Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash

hands thoroughly after handling.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated

place. Follow the specific storage temperatures provided in the properties table.

Disposal Plan
Waste Disposal: Dispose of Mps1-IN-1 and any contaminated materials in accordance with

local, state, and federal regulations. This typically involves collection in a designated, labeled

hazardous waste container.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Spillage and First Aid
In the event of a spill or exposure, immediate and appropriate action is necessary.
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Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Wear appropriate PPE. Sweep up the material,

place it in a suitable, closed container for

disposal. Avoid generating dust. Ventilate the

area and wash the spill site after material pickup

is complete.

Mps1 Signaling Pathway in Spindle Assembly
Checkpoint
Mps1 is a key kinase that regulates the spindle assembly checkpoint (SAC), a critical

surveillance mechanism that ensures accurate chromosome segregation during mitosis. The

following diagram illustrates the central role of Mps1 in this pathway.
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Mps1 Signaling in Spindle Assembly Checkpoint
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Caption: Mps1 kinase activation at unattached kinetochores initiates a signaling cascade that

leads to the formation of the Mitotic Checkpoint Complex (MCC), which inhibits the Anaphase-

Promoting Complex/Cyclosome (APC/C) to prevent premature anaphase onset.

To cite this document: BenchChem. [Personal protective equipment for handling Mps1-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663578#personal-protective-equipment-for-
handling-mps1-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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